Cas no 872971-82-9 (1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI))

1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI) structure
872971-82-9 structure
Product Name:1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI)
CAS No:872971-82-9
MF:C10H11NO2
MW:177.199842691422
CID:719510
PubChem ID:45123081
Update Time:2025-04-19

1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI)
    • 872971-82-9
    • 1H-Azonine-1-carboxylic acid,methyl ester,(2Z,4Z,6Z,8Z)-(9ci)
    • Inchi: 1S/C10H11NO2/c1-13-10(12)11-8-6-4-2-3-5-7-9-11/h2-9H,1H3/b4-2-,5-3-,8-6-,9-7-
    • InChI Key: QEOVTPTVTZHMHD-KMHXQRNQSA-N
    • SMILES: O(C)C(N1C=CC=CC=CC=C1)=O |c:4,6,8,10|

Computed Properties

  • Exact Mass: 177.079
  • Monoisotopic Mass: 177.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.2A^2
  • XLogP3: 2.2

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